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Biosynthetic
Stage

Key Enzyme / Reaction Brief Description of Function

Early Common
Steps

Multiple Cytochrome P450s

(PGA1/GAME8,
PGA2/GAME6,

PGA3/GAME4) [1]

Catalyze hydroxylation at C-22 and C-26, and

oxygenation at C-26 of the cholesterol backbone [1].

2-Oxoglutarate-Dependent

Dioxygenase
(16DOX/GAME11) [2] [1]

Performs C-16α-hydroxylation [2] [1].

Aminotransferase
(PGA4/GAME12) [1]

Responsible for transamination at C-26, introducing
nitrogen to form the spirosolane intermediate,

tomatidenol [1].

Key Branch
Point:
Spirosolane to
Solanidane

Dioxygenase for Potato

Solanidane synthesis (DPS)
[2] [3]

Catalyzes a ring-rearrangement via C-16

hydroxylation, converting the spirosolane skeleton
(e.g., from α-solamarine) to the solanidane skeleton,

forming a zwitterionic intermediate
(zwittersolanine/zwitterchaconine) [2] [1].

Final Reduction
Steps

Reductase for Potato
Glycoalkaloid (RPG1) [1]

Converts zwittersolanine to 16-iminiumsolanine [1].
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Biosynthetic
Stage

Key Enzyme / Reaction Brief Description of Function

Reductase for Potato

Glycoalkaloid (RPG2) [1]

Further reduces 16-iminiumsolanine to form the final

aglycone, solanidine [1]. RPG2 can also initiate the
reduction via an alternative minor route [1].

Glycosylation UDP-Glucose:Solanidine
Galactosyltransferase

(SGT1) [4]

Adds a galactose to solanidine to form γ-solanine
[4].

UDP-Glucose:Solanidine

Glucosyltransferase (SGT2)
[4]

Adds a glucose to solanidine to form γ-chaconine

[4].

Glycosterol
Rhamnosyltransferase

(SGT3) [4]

Catalyzes the addition of rhamnose sugars to
complete the tri-saccharide chains of α-solanine and

α-chaconine [4].

The following diagram illustrates the logical sequence and key branch points in this pathway.
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Overview of the solanidine biosynthesis pathway, highlighting the key branch point at DPS and the final

reductive steps.

Key Experimental Insights and Methodologies

The discovery of this pathway relied on several advanced experimental techniques. Here are the

methodologies used in the key studies cited.

Experimental Goal Methodology Description Key Insight from Experiment
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| Elucidating the DPS Function [2] | Gene Silencing (RNAi): Created DPS-silenced potato plants. Feeding

Experiments: Administered spirosolane precursors (e.g., α-solamarine) to SGA-deficient hairy roots.

Inhibitor Studies: Used a DOX inhibitor (prohexadione) during feeding assays. | DPS-silenced plants

accumulated spirosolanes (α-solamarine) instead of solanidanes (α-solanine). The inhibitor blocked the

conversion, confirming a DOX was required [2]. | | Discovering the Final Reductive Steps (RPG1/RPG2)

[1] | Gene Co-expression Analysis: Identified RPG1/RPG2 as genes co-expressed with known SGA

pathway genes. Gene Knockout (CRISPR): Generated double-knockout potato hairy roots for RPG1 and

RPG2. In vitro Enzyme Assay: Expressed recombinant RPG1/RPG2 proteins and tested their activity on

pathway intermediates. | Double-knockout roots accumulated zwitterionic intermediates and produced no α-

solanine. In vitro assays confirmed the sequential reduction steps catalyzed by RPG1 and RPG2 [1]. | |

Tracing Biosynthetic Origins [5] | Isotopic Labeling (¹³CO₂ Pulse-Chase): Fed potato plants ¹³CO₂ and

tracked the label over time. NMR & HRMS Analysis: Used Nuclear Magnetic Resonance and High-

Resolution Mass Spectrometry to analyze labeled products. | Confirmed the mevalonate pathway as the

source for isoprenoid precursors and provided evidence for non-stereoselective hydroxylation in the side

chain [5]. |

Quantitative Data on Major Potato Glycoalkaloids

Solanidine itself is the aglycone (non-sugar) base for the most abundant steroidal glycoalkaloids (SGAs) in

potato.

Glycoalkaloid Aglycone
Glycosidic Unit (Sugar
Chain)

Relative Abundance in Potato

α-Solanine [6]

[7]

Solanidine Solatriose (Galactose -

Glucose - Rhamnose) [6]
[7]

Comprises 30-50% of total SGAs; ratio of

α-chaconine to α-solanine is typically
between 1:2 and 1:7 [6].

α-Chaconine
[6] [7]

Solanidine Chacotriose (Glucose -
Rhamnose - Rhamnose)

[6] [7]

Comprises 50-70% of total SGAs;
generally the more abundant and

biologically active of the two [6].

Research Implications and Future Directions
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Understanding this pathway has significant applications:

Food Safety & Breeding: Enables the development of potato varieties with lower levels of toxic
SGAs through genetic manipulation (e.g., editing DPS, RPG1, or RPG2 genes) to improve food

safety [6].
Pathogen & Pest Resistance: Allows breeders to tailor SGA levels or profiles to enhance natural

resistance to diseases and pests without exceeding safe consumption limits [6].
Biotechnological Production: The identified gene toolkit (DPS, RPG1, RPG2, etc.) provides a

platform for engineering the production of high-value steroidal compounds in heterologous hosts for
pharmaceutical purposes [8].

The solanidine biosynthesis pathway is a vivid example of how evolutionary divergence in enzyme function

(like DPS) leads to chemical diversity in plants. The recent discovery of RPG1 and RPG2 has filled the last

major knowledge gap in this pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Two reductases complete steroidal glycoalkaloids ... [pmc.ncbi.nlm.nih.gov]

2. The biosynthetic pathway of potato solanidanes diverged ... [nature.com]

3. The biosynthetic of potato solanidanes diverged from that of... pathway [pubmed.ncbi.nlm.nih.gov]

4. Solanidine - an overview | ScienceDirect Topics [sciencedirect.com]

5. Biosynthesis of α-solanine and α-chaconine in potato ... [sciencedirect.com]

6. Potato steroidal glycoalkaloids: properties, biosynthesis ... [molhort.biomedcentral.com]

7. Potato steroidal glycoalkaloids: properties, biosynthesis ... [pmc.ncbi.nlm.nih.gov]

8. Steroidal scaffold decorations in Solanum alkaloid ... [sciencedirect.com]

To cite this document: Smolecule. [Core Biosynthetic Pathway from Cholesterol to Solanidine-Derived

Glycoalkaloids]. Smolecule, [2026]. [Online PDF]. Available at:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://molhort.biomedcentral.com/articles/10.1186/s43897-024-00118-y
https://molhort.biomedcentral.com/articles/10.1186/s43897-024-00118-y
https://www.sciencedirect.com/science/article/pii/S167420522400193X
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://www.smolecule.com/products/s576420?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://www.nature.com/articles/s41467-021-21546-0
https://pubmed.ncbi.nlm.nih.gov/33637735/
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.sciencedirect.com/science/article/pii/S0308814621014679
https://molhort.biomedcentral.com/articles/10.1186/s43897-024-00118-y
https://pmc.ncbi.nlm.nih.gov/articles/PMC11639122/
https://www.sciencedirect.com/science/article/pii/S167420522400193X
https://www.smolecule.com/products/b576420#solanidine-biosynthesis-pathway-from-cholesterol
https://www.smolecule.com/products/b576420#solanidine-biosynthesis-pathway-from-cholesterol
https://www.smolecule.com/products/s576420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


[https://www.smolecule.com/products/b576420#solanidine-biosynthesis-pathway-from-cholesterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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